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Compound of Interest

Compound Name: 3-(2,2-Dimethylpropoxy)phenol

CAS No.: 1394975-12-2

Cat. No.: B3039903

Get Quote

Executive Summary & Chemical Profile
Objective: This guide defines the operational protocol for the safe disposal of 3-(2,2-
Dimethylpropoxy)phenol (CAS: 1394975-12-2). As a phenolic ether, this compound presents

a dual hazard profile: the corrosive, systemic toxicity inherent to phenols and the potential

flammability/peroxide risks associated with ethers.

Operational Directive: All disposal workflows must prioritize incineration via an approved

hazardous waste contractor. Under no circumstances should this compound be discharged into

municipal water systems or disposed of in general refuse.

Chemical Identity & Hazard Classification
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Property Specification

Chemical Name 3-(2,2-Dimethylpropoxy)phenol

CAS Number 1394975-12-2

Molecular Formula C₁₁H₁₆O₂

Physical State Solid (Crystalline/Powder)

Primary Hazards

Acute Toxicity (Oral/Dermal), Skin

Corrosion/Irritation (Cat 1B/2), Serious Eye

Damage (Cat 1).[1][2][3][4]

RCRA Status (USA)
Not explicitly listed (P/U list), but regulated by

characteristic: Toxic & Corrosive.

Waste Segregation & Compatibility Logic
Effective disposal begins at the bench. You must segregate this waste stream correctly to

prevent dangerous incompatibility reactions in the central waste accumulation area.

The Phenolic Risk: Phenols are weak acids. They can react vigorously with strong oxidizers

(e.g., nitric acid, perchlorates) and strong bases.

The Ether Risk: While the neopentyl group (2,2-dimethylpropyl) is sterically bulky and

reduces the rate of peroxide formation compared to linear ethers, the ether linkage remains

a site for potential oxidative degradation.

Segregation Rule: Classify as "Organic Toxicity/Corrosive." Do NOT commingle with

oxidizing acids or active metals.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Substance
Use this protocol for expired shelf stocks or solid synthesis byproducts.

Personal Protective Equipment (PPE): Don nitrile gloves (double-gloving recommended),

safety goggles, and a lab coat. Use a dust mask or work in a fume hood to avoid inhalation.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid. Avoid metal containers due to potential corrosion.

Transfer: Carefully transfer the solid into the container. Do not fill more than 90% capacity.

Labeling: Affix a hazardous waste label immediately.

Constituents: "3-(2,2-Dimethylpropoxy)phenol"[1]

Hazards: Check "Toxic" and "Corrosive."[4][5][6]

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Liquid Solutions (Reaction
Mixtures)
Use this protocol for HPLC waste or mother liquors.

Solvent Compatibility Check: Ensure the carrier solvent is compatible with organic

incineration (e.g., Methanol, Acetonitrile, DCM).

Critical: If the solution contains oxidizers, these must be quenched/neutralized before

adding to the organic waste carboy.

pH Adjustment (Optional but Recommended): If the solution is highly acidic or basic due to

reagents, neutralize to pH 5–9 to reduce the risk of container degradation.

Consolidation: Pour into the "Non-Halogenated Organic Waste" carboy (unless dissolved in

halogenated solvents like DCM, then use "Halogenated").

Documentation: Log the volume and concentration on the carboy's waste log sheet.

Emergency Spill Management (The S.T.O.P.
Protocol)
In the event of a spill, immediate action is required to prevent systemic absorption or

environmental release.[7]
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S - Secure the Area: Alert nearby personnel. Evacuate if the spill is large (>100g/mL) or

outside a fume hood.

T - Triage the Hazard: Review the SDS. Confirm it is 3-(2,2-Dimethylpropoxy)phenol.[1]

O - Operate Cleanup:

Solids: Gently sweep into a dustpan using a brush. Avoid raising dust.[2][4][5][7]

Liquids: Absorb with an inert material (Vermiculite, dry sand, or commercial spill pads). Do

not use combustible materials like sawdust.

P - Package & Dispose: Place all cleanup materials into a heavy-duty plastic bag or bucket.

Label as "Hazardous Waste - Debris from Phenolic Spill" and arrange for immediate pickup.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for determining the correct disposal route

based on the physical state and mixture composition.
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Waste: 3-(2,2-Dimethylpropoxy)phenol
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Caption: Decision logic for segregating 3-(2,2-Dimethylpropoxy)phenol waste streams based

on physical state and solvent carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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